Cas no 2097991-72-3 (3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid)

• Product Name: 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid
• CAS No: 2097991-72-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5726977
• PubChem ID: 121202399
• Update Time: 2025-08-04

3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• F1907-6212
• 2097991-72-3
• 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid
• 3-(5-ethyl-4,6-dioxo-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrol-2-yl)propanoic acid
• AKOS026710581
• Pyrrolo[3,4-c]pyrrole-2(1H)-propanoic acid, 5-ethylhexahydro-4,6-dioxo-

• Inchi： 1S/C11H16N2O4/c1-2-13-10(16)7-5-12(4-3-9(14)15)6-8(7)11(13)17/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： RCAUXRQDGHQODG-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CCC(=O)O)CC2C(N1CC)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 457.5±40.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)

Additional information on 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid

Introduction to 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid (CAS No. 2097991-72-3) and Its Emerging Applications in Chemical Biology

3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid, identified by the CAS number 2097991-72-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the class of heterocyclic derivatives, specifically incorporating a fused pyrrole-pyrrolone scaffold, which is known for its involvement in various biological processes and drug discovery efforts. The presence of a dioxohexahydropyrrolo[3,4-c]pyrrol core suggests a high degree of molecular rigidity and functional diversity, making it an attractive candidate for further investigation.

The propanoic acid moiety at the C-terminal position introduces a polar and acidic functional group, which can enhance the solubility and binding affinity of the molecule towards biological targets. This feature is particularly relevant in the context of drug design, where optimal solubility and interactions with biological macromolecules are critical for efficacy. The ethyl substituent at the 5-position of the dioxohexahydropyrrolo[3,4-c]pyrrol ring adds another layer of structural complexity, potentially influencing both the electronic properties and steric interactions of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have indicated that compounds with similar scaffolds may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to inflammation, cancer, and neurodegenerative diseases. The dioxohexahydropyrrolo[3,4-c]pyrrol core, in particular, has been shown to mimic certain natural products known for their bioactivity, suggesting that 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid could serve as a lead compound for developing novel therapeutic agents.

In vitro studies have begun to explore the potential pharmacological properties of this compound. Initial assays have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its role as an anti-proliferative agent. Furthermore, preliminary experiments have shown interactions with enzymes such as kinases and proteases, which are key targets in drug development. The acidic nature of the propanoic acid group allows for potential prodrug formulations or modifications that could enhance bioavailability and targeted delivery.

The synthesis of 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid presents a significant challenge due to its complex heterocyclic structure. However, recent developments in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired ring systems with high enantioselectivity. These advances not only facilitate the production of this compound but also open avenues for generating analogs with tailored biological activities.

One of the most exciting aspects of this compound is its potential application in modulating biological pathways associated with neurological disorders. The fused heterocyclic system mimics natural products that have been implicated in neuroprotective effects. Preclinical studies are underway to evaluate its impact on models of Alzheimer's disease and Parkinson's disease, where dysregulation of similar metabolic pathways has been observed. The ability to modulate these pathways could lead to novel therapeutic strategies for these debilitating conditions.

The chemical biology community has also been exploring the use of this compound as a tool compound for studying enzyme mechanisms and protein-protein interactions. Its unique structure provides a scaffold that can be modified to probe specific interactions within cellular signaling networks. By using fluorescent or biophysical techniques, researchers can gain insights into how this molecule interacts with its targets at the molecular level. Such studies not only advance our understanding of basic biological processes but also provide critical data for rational drug design.

Future directions in the study of 3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid include exploring its pharmacokinetic properties and developing novel delivery systems to enhance its therapeutic potential. Additionally, computational studies using machine learning algorithms are being employed to predict new derivatives with improved bioactivity. These interdisciplinary approaches promise to accelerate the discovery process and bring this promising compound closer to clinical application.

In conclusion,3-(5-ethyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid (CAS No. 2097991-72-3) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique pharmacophoric features make it an attractive candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications and synthetic strategies for this compound,it is poised to play an important role in advancing our understanding of biological processes and developing next-generation therapeutics.